![molecular formula C15H12O4 B6332089 Methyl 4-(2-formylphenoxy)benzoate CAS No. 934691-78-8](/img/structure/B6332089.png)
Methyl 4-(2-formylphenoxy)benzoate
Overview
Description
“Methyl 4-(2-formylphenoxy)benzoate” is a chemical compound with the empirical formula C15H12O4 . It is a solid substance and has a molecular weight of 256.25 .
Molecular Structure Analysis
The SMILES string representation of “this compound” isO=C(OC)C(C=C1)=CC=C1OC2=C(C=CC=C2)C([H])=O
. This provides a textual representation of the compound’s structure. Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 256.25 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.Scientific Research Applications
Synthesis and Biological Activity : This compound is crucial as an intermediate in synthesizing bisbibenzyls, which are natural products with various biological activities. The synthesis process from methyl 4-bromobenzoate and iso-vanilline has been optimized, revealing the best catalysts and condensing agents for this reaction (Lou Hong-xiang, 2012).
Chymotrypsin Inhibitory Activity : A derivative, methyl 2-[propanamide-2'-methoxycarbonyl]-benzoate, isolated from Jolyna laminarioides, exhibits chymotrypsin inhibitory activity and has shown activity against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).
Chemical Complexes and Structures : Diorganotin(IV) complexes of methyl 2-{4-hydroxy-3-[(2-hydroxy-phenylimino)-methyl]-phenylazo}-benzoate have been synthesized, showing potential in the development of new compounds with specific molecular structures (Smita Basu et al., 2012).
Anion Sensors : Novel anion sensors containing this compound have been developed for fluoride sensing. These sensors show significant color changes and optical shifts, indicating potential applications in environmental monitoring (Jiantao Ma et al., 2013).
Pharmaceutical Precursor : Methyl-2-formyl benzoate is recognized as a bioactive precursor in the synthesis of compounds with a range of pharmacological activities, including antifungal, anticancer, and antiviral properties (S. Farooq & Z. Ngaini, 2019).
Anaerobic Transformation in Environmental Processes : The transformation of phenol to benzoate via para-carboxylation in an anaerobic, phenol-degrading process, where isomeric fluorophenols were used as analogues, has been studied, providing insights into environmental degradation processes (B. Genthner et al., 1989).
Safety and Hazards
properties
IUPAC Name |
methyl 4-(2-formylphenoxy)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O4/c1-18-15(17)11-6-8-13(9-7-11)19-14-5-3-2-4-12(14)10-16/h2-10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFXQMTJERYTUBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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